Cas no 5423-57-4 (Quinoline,3,5,7,8-tetrachloro-6-methoxy-)
5423-57-4 structure
Product Name:Quinoline,3,5,7,8-tetrachloro-6-methoxy-
CAS No:5423-57-4
MF:C10H5Cl4NO
MW:296.964798688889
CID:381959
PubChem ID:224586
Update Time:2025-04-19
Quinoline,3,5,7,8-tetrachloro-6-methoxy- Chemical and Physical Properties
Names and Identifiers
-
- Quinoline,3,5,7,8-tetrachloro-6-methoxy-
- 3,5,7,8-tetrachloro-6-methoxyquinoline
- 3,5,7,8-Tetrachlor-6-methoxy-chinolin
- 3,5,7,8-tetrachloro-6-methoxy-quinoline
- AC1L5DEK
- AC1Q3L9B
- AG-J-10344
- AR-1E9414
- CTK5A0112
- NSC13209
- DTXSID90279566
- NSC-13209
- 5423-57-4
-
- Inchi: 1S/C10H5Cl4NO/c1-16-10-6(12)5-2-4(11)3-15-9(5)7(13)8(10)14/h2-3H,1H3
- InChI Key: XEZLVDXJNHFHSQ-UHFFFAOYSA-N
- SMILES: ClC1=C(C(=C(C2C1=CC(=CN=2)Cl)Cl)Cl)OC
Computed Properties
- Exact Mass: 294.91275
- Monoisotopic Mass: 294.912525g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 255
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 22.1Ų
Experimental Properties
- PSA: 22.12
- LogP: 4.85700
Quinoline,3,5,7,8-tetrachloro-6-methoxy- Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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